![molecular formula C19H22N2O B4405763 4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide](/img/structure/B4405763.png)
4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide
Overview
Description
4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide, also known as EPPB, is a chemical compound that has gained attention in scientific research due to its potential as a tool for studying protein-protein interactions. EPPB is a small molecule that can bind to specific proteins and disrupt their interactions with other proteins, allowing researchers to study the role of these interactions in various biological processes.
Mechanism of Action
4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide works by binding to specific proteins and disrupting their interactions with other proteins. This can lead to changes in the function of these proteins and the biological processes in which they are involved. The exact mechanism of action of this compound is not fully understood, but it is believed to involve the disruption of specific protein domains that are involved in protein-protein interactions.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to disrupt signaling pathways involved in cancer cell growth. This compound has also been shown to have antibacterial effects, and to inhibit the growth of several different bacterial species.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide is its ability to disrupt specific protein-protein interactions, allowing researchers to study the role of these interactions in various biological processes. This compound is also a small molecule, which makes it easy to work with in laboratory experiments. However, this compound has some limitations as well. It can be difficult to synthesize, and its effects on protein-protein interactions can be complex and difficult to interpret.
Future Directions
There are several future directions for research involving 4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide. One area of interest is the development of new synthetic methods for this compound that are more efficient and scalable. Another area of interest is the study of the effects of this compound on specific protein-protein interactions involved in various disease processes. Additionally, this compound may have potential as a therapeutic agent for the treatment of cancer and other diseases, and further research is needed to explore this possibility.
Scientific Research Applications
4-ethyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide has been used in a variety of scientific research applications, particularly in the study of protein-protein interactions. It has been shown to disrupt the interactions between several different proteins, including those involved in cancer cell growth and signaling pathways. This compound has also been used in the study of protein-protein interactions in bacterial systems.
properties
IUPAC Name |
4-ethyl-N-(4-pyrrolidin-1-ylphenyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O/c1-2-15-5-7-16(8-6-15)19(22)20-17-9-11-18(12-10-17)21-13-3-4-14-21/h5-12H,2-4,13-14H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJPQAMUHJSSPLL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.